Cas no 1490365-07-5 (3-(quinolin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(quinolin-2-yl)methylazetidin-3-ol
• CAS No: 1490365-07-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5977340
• PubChem ID: 65920676
• Update Time: 2025-07-18

3-(quinolin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-2-yl)methylazetidin-3-ol
• 1490365-07-5
• 3-[(quinolin-2-yl)methyl]azetidin-3-ol
• EN300-1854135
• AKOS015262391

• Inchi： 1S/C13H14N2O/c16-13(8-14-9-13)7-11-6-5-10-3-1-2-4-12(10)15-11/h1-6,14,16H,7-9H2
• InChI Key： NNCXCSHOKHOBQP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3C=CC=CC=3N=2)CNC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(quinolin-2-yl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 1490365-07-5 and Product Name: 3-(quinolin-2-yl)methylazetidin-3-ol

The compound with the CAS number 1490365-07-5 and the product name 3-(quinolin-2-yl)methylazetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a quinoline moiety and an azetidinone ring suggests a multifaceted chemical profile that may contribute to its biological activity.

Quinoline derivatives have long been recognized for their pharmacological significance, with numerous analogs exhibiting antimicrobial, antimalarial, and anticancer properties. The integration of a quinoline scaffold into the 3-(quinolin-2-yl)methylazetidin-3-ol structure potentially enhances its binding affinity to biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of quinoline-based compounds in the development of novel therapeutic agents, particularly in addressing resistant strains of pathogens and chronic diseases.

The azetidinone ring in 3-(quinolin-2-yl)methylazetidin-3-ol adds another layer of complexity to its chemical behavior. Azetidinones are known for their role as intermediates in the synthesis of various bioactive molecules, including protease inhibitors and kinase inhibitors. The combination of these two heterocyclic systems may lead to enhanced pharmacological effects, such as improved solubility, reduced toxicity, and increased selectivity. These attributes are crucial for the development of next-generation pharmaceuticals that meet stringent safety and efficacy standards.

In recent years, computational modeling and high-throughput screening have become indispensable tools in the identification of novel drug candidates. The structural features of 3-(quinolin-2-yl)methylazetidin-3-ol make it an attractive subject for computational studies aimed at elucidating its interactions with biological targets. Advanced techniques such as molecular docking and quantum mechanics simulations have been employed to predict the binding modes and affinity of this compound to various enzymes and receptors. These studies have provided valuable insights into its potential mechanisms of action.

Furthermore, the synthesis of 3-(quinolin-2-yl)methylazetidin-3-ol has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been utilized to construct the desired molecular framework efficiently. The scalability of these synthetic routes is a critical factor in determining the feasibility of large-scale production for preclinical and clinical trials.

The biological activity of 3-(quinolin-2-yl)methylazetidin-3-ol has been preliminarily assessed using in vitro assays targeting key disease-related pathways. Initial results suggest that this compound exhibits promising inhibitory activity against certain enzymes implicated in cancer progression and inflammation. These findings align with the growing interest in quinoline-based scaffolds as potential therapeutics for chronic diseases. However, further investigations are required to fully characterize its pharmacokinetic properties and long-term safety profile.

One of the most exciting aspects of 3-(quinolin-2-yl)methylazetidin-3-ol is its potential for structural diversification. By modifying various functional groups within its framework, chemists can explore a wide range of analogs with tailored biological activities. This flexibility makes it an ideal candidate for structure-based drug design approaches, where iterative modifications are guided by computational predictions and experimental data. Such an iterative process is essential for optimizing lead compounds into viable drug candidates.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict the properties of molecules like 3-(quinolin-2-yl)methylazetidin-3-ol with remarkable accuracy, saving significant time and resources in the early stages of development. Machine learning models trained on large datasets have been instrumental in identifying promising candidates for further validation. This synergy between traditional medicinal chemistry and cutting-edge AI technologies is shaping the future of pharmaceutical innovation.

In conclusion, 3-(quinolin-2-yl)methylazetidin-3-ol represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of a quinoline moiety and an azetidinone ring positions it as a valuable asset in ongoing drug discovery efforts. With continued research into its biological activity, synthetic pathways, and pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.